Cas no 778593-18-3 (1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide)

1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide is an ionic liquid featuring a cyano-functionalized imidazolium cation paired with the bis(trifluoromethylsulfonyl)amide (NTf₂⁻) anion. This combination imparts high thermal stability, low viscosity, and broad electrochemical stability, making it suitable for applications in energy storage, catalysis, and electrochemistry. The presence of the nitrile group enhances solvation properties and allows for potential functionalization. Its hydrophobic nature and low melting point improve processability in non-aqueous systems. The NTf₂⁻ anion contributes to high ionic conductivity and chemical inertness, while the imidazolium cation provides structural versatility. This ionic liquid is particularly useful in advanced material synthesis and green chemistry applications.

1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide structure

778593-18-3 structure

Product Name:1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide

CAS No:778593-18-3

MF:C₁₀H₁₂F₆N₄O₄S₂

MW:430.347100257874

CID:553196

PubChem ID:57649877

Update Time:2025-10-14

1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Chemical and Physical Properties

Names and Identifiers

- 1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide
- bis(trifluoromethylsulfonyl)azanide,4-(3-methylimidazol-3-ium-1-yl)butanenitrile
- 1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethane)sulfonimide
- DTXSID80470681
- SCHEMBL1882656
- NNNHNBMBLGKXSW-UHFFFAOYSA-N
- bis(trifluoromethylsulfonyl)azanide;4-(3-methylimidazol-3-ium-1-yl)butanenitrile
- 1-(3-Cyanopropyl)-3-methylimidazolium bis((trifluoromethyl)sulfonyl)amide
- 778593-18-3
- 1-(3-cyanopropyl)-3-methyl-1H-imidazol-3-ium; trifluoro[(trifluoromethanesulfonylazanidyl)sulfonyl]methane
- HS-3014
- 3-(3-Cyanopropyl)-1-methyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide
- 1-(3-Cyanopropyl)-3-methyl-1H-imidazol-3-ium bis[(trifluoromethyl)sulfonyl]azanide
- MDL： MFCD09265194
- Inchi： 1S/C8H12N3.C2F6NO4S2/c1-10-6-7-11(8-10)5-3-2-4-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h6-8H,2-3,5H2,1H3;/q+1;-1
- InChI Key： NNNHNBMBLGKXSW-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.N1(C=C[N+](C)=C1)CCCC#N

Computed Properties

Exact Mass: 430.02041620g/mol
Monoisotopic Mass: 430.02041620g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 532
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 119Å²

Experimental Properties

Boiling Point: 190.5°C at 760 mmHg
Flash Point: 69°C
Refractive Index: n20/D 1.441

1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Risk Phrases：36/37/38
Safety Term：26

1-(3-Cyanopropyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)amide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1945447-5g	1-(3-Cyanopropyl)-3-methyl-1h-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide	778593-18-3	98%	5g	￥4433.00	2024-07-28